Cas no 2229083-25-2 (2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline)

2,3-Difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline is a fluorinated aromatic amine derivative featuring a dimethylamino group and a piperidin-3-yl substituent. Its structural design combines electron-withdrawing fluorine atoms with a tertiary amine and a heterocyclic moiety, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's unique substitution pattern may contribute to improved binding affinity and metabolic stability in bioactive molecules. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of receptor-targeted agents. The presence of both lipophilic (fluorine, piperidine) and polar (dimethylamino) groups offers balanced physicochemical properties, facilitating solubility and bioavailability optimization in lead compound development.
2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline structure
2229083-25-2 structure
Product Name:2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline
CAS No:2229083-25-2
MF:C13H18F2N2
MW:240.292230129242
CID:6593242
PubChem ID:165974313
Update Time:2025-05-21

2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline
    • EN300-1734432
    • 2229083-25-2
    • Inchi: 1S/C13H18F2N2/c1-17(2)13-10(5-6-11(14)12(13)15)9-4-3-7-16-8-9/h5-6,9,16H,3-4,7-8H2,1-2H3
    • InChI Key: ALZSQNSFJNSTKV-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1N(C)C)C1CNCCC1)F

Computed Properties

  • Exact Mass: 240.14380491g/mol
  • Monoisotopic Mass: 240.14380491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 15.3Ų

2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline Pricemore >>

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Additional information on 2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline

Compound CAS No. 2229083-25-2: 2,3-Difluoro-N,N-Dimethyl-6-(Piperidin-3-Yl)Aniline

The compound with CAS No. 2229083-25-2, commonly referred to as 2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorine-substituted aromatic ring, a N,N-dimethylamino group, and a piperidinyl substituent. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the potential of fluorinated aromatic compounds in drug discovery and development. The presence of fluorine atoms in the aromatic ring of this compound enhances its lipophilicity and stability, making it an attractive candidate for various therapeutic applications. For instance, research has shown that fluorinated aromatic compounds can improve the bioavailability and pharmacokinetic profiles of drugs, which is critical for their effectiveness in treating diseases such as cancer and neurodegenerative disorders.

The piperidinyl group in this compound adds another layer of complexity to its structure. Piperidine is a six-membered cyclic amine that is known for its ability to form hydrogen bonds and participate in various non-covalent interactions. This property makes the compound highly versatile in terms of its interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to specific protein targets, further enhancing their utility in drug design.

In addition to its pharmaceutical applications, fluorinated aromatic compounds like this one are also being explored for their potential in materials science. For example, they can serve as precursors for the synthesis of advanced materials such as polymers and semiconductors. The incorporation of fluorine into these materials can significantly improve their electronic properties and thermal stability, making them suitable for use in high-performance devices.

The synthesis of 2,3-difluoro-N,N-dimethyl-6-(piperidin-3-yl)aniline involves a series of intricate chemical reactions that require precise control over reaction conditions. Recent breakthroughs in catalytic chemistry have made it possible to achieve higher yields and better selectivity in the synthesis of such complex molecules. These advancements are paving the way for large-scale production of this compound, which is essential for its commercialization.

In conclusion, the compound with CAS No. 2229083-25-2 represents a cutting-edge development in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, combined with the latest research findings, positions it as a promising candidate for future innovations in drug discovery, materials science, and beyond.

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